Cas no 886761-90-6 (1H-Isoindole-1,3(2H)-dione,2-[(4-bromo-2-fluorophenyl)methyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-[(4-bromo-2-fluorophenyl)methyl]-
• CAS No: 886761-90-6
• MF: C₁₅H₉BrFNO₂
• MW: 334.1398665905
• CID: 712900
• PubChem ID: 2773365
• Update Time: 2025-05-22

1H-Isoindole-1,3(2H)-dione,2-[(4-bromo-2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[(4-bromo-2-fluorophenyl)methyl]-
• 4-[(4-bromo-2-fluorophenyl)methyl]isoindole-1,3-dione
• 4-BROMO-2-FLUOROBENZYLPHTHALIMIDE
• 1H-Isoindole-1,3(2H)-dione,2-[(4-bromo-2-fluorophenyl)methyl]
• N-(4-BROMO-2-FLUOROBENZYL)PHTHALIMIDE
• 2-[(4-bromo-2-fluorophenyl)methyl]isoindole-1,3-dione
• 2-[(4-bromo-2-fluorophenyl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
• DTXSID101180171
• 2-(4-bromo-2-fluorobenzyl)isoindoline-1,3-dione
• MFCD00672913
• AKOS008333203
• 2-[(4-Bromo-2-fluorophenyl)methyl]-1H-isoindole-1,3(2H)-dione
• 886761-90-6

• Inchi： 1S/C15H9BrFNO2/c16-10-6-5-9(13(17)7-10)8-18-14(19)11-3-1-2-4-12(11)15(18)20/h1-7H,8H2
• InChI Key： UMYSNUBQOISARG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.98000
• Monoisotopic Mass: 332.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 46.17000
• LogP: 3.39140

1H-Isoindole-1,3(2H)-dione,2-[(4-bromo-2-fluorophenyl)methyl]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione,2-[(4-bromo-2-fluorophenyl)methyl]-

1H-Isoindole-1,3(2H)-dione, 2-[(4-bromo-2-fluorophenyl)methyl]-

The compound 1H-Isoindole-1,3(2H)-dione, 2-[(4-bromo-2-fluorophenyl)methyl]- (CAS No: 886761-90-6) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention due to their unique electronic properties and structural versatility. The isoindole core of this molecule is further functionalized with a bromo-fluorophenyl substituent, which introduces additional complexity and reactivity into the structure.

Recent advancements in synthetic methodologies have enabled the precise construction of such complex molecules. The synthesis of 1H-Isoindole-1,3(2H)-dione, 2-[(4-bromo-2-fluorophenyl)methyl]- typically involves multi-step reactions that require meticulous control over reaction conditions to achieve high yields and purity. The use of advanced catalytic systems and novel protecting groups has significantly improved the efficiency of these syntheses.

The structural features of this compound make it an attractive candidate for various applications. For instance, the isoindole dione moiety is known to exhibit interesting photophysical properties, making it suitable for applications in optoelectronics and light-emitting devices. Additionally, the presence of electron-withdrawing groups such as bromine and fluorine on the aromatic ring enhances the molecule's stability and reactivity, which are desirable traits in pharmaceutical applications.

Recent studies have highlighted the potential of 1H-Isoindole-1,3(2H)-dione, 2-[(4-bromo-2-fluorophenyl)methyl]- as a precursor for bioactive compounds. Researchers have demonstrated that this compound can serve as a building block for constructing more complex molecules with therapeutic potential. For example, its derivatives have shown promise as inhibitors of certain kinases involved in cancer progression.

The unique combination of structural features in this compound also makes it an ideal candidate for exploring new chemical reactions. Its reactivity under various conditions has been extensively studied, revealing novel pathways for organic synthesis. For instance, the isoindole dione core has been shown to undergo cycloaddition reactions with alkenes under specific conditions, opening up new avenues for constructing macrocyclic compounds.

In terms of physical properties, 1H-Isoindole-1,3(2H)-dione, 2-[(4-bromo-2-fluorophenyl)methyl]- exhibits a melting point that is consistent with its molecular weight and degree of unsaturation. The compound is typically soluble in common organic solvents such as dichloromethane and acetonitrile but shows limited solubility in polar protic solvents like water. These properties are crucial for its application in various chemical processes.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals. Researchers have employed techniques such as X-ray crystallography to determine its molecular structure with high precision. Additionally, spectroscopic methods like NMR and IR have been used to confirm the identity and purity of the compound.

One area where 1H-Isoindole-1,3(2H)-dione, 2-[(4-bromo-2-fluorophenyl)methyl]- has shown particular promise is in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for designing new materials with tailored electronic properties. Recent studies have explored its use as a ligand in metalloorganic frameworks (MOFs), where it contributes to the formation of highly porous structures with applications in gas storage and catalysis.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-[(4-bromo-2-fluorophenyl)methyl]- (CAS No: 886761-90-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in medicinal chemistry, materials science, and organic synthesis. As ongoing research continues to uncover new properties and applications for this compound, its significance in the scientific community is expected to grow further.